1,7,8-Trichlorodibenzo-p-dioxin
Overview
Description
1,7,8-Trichlorodibenzo-p-dioxin is a chemical compound that belongs to the family of polychlorinated dibenzo-p-dioxins (PCDDs). It is known to bind to the XRE promoter region of genes it activates, leading to the activation of multiple phase I and II xenobiotic chemical metabolizing enzyme genes .
Chemical Reactions Analysis
The degradation of this compound and other PCDDs depends on the chlorination patterns of the substrates. The white-rot fungus Phlebia lindtneri has been observed to biotransform tri- and tetrachlorodibenzo-p-dioxins to hydroxyl and methoxyl compounds . Aerobic bacterial degradation of these compounds is through two major catabolic routes: lateral and angular dioxygenation pathways .Scientific Research Applications
Environmental and Toxicological Studies
1,7,8-Trichlorodibenzo-p-dioxin, a congener of polychlorinated dibenzo-p-dioxins (PCDDs), has been extensively studied for its environmental persistence and toxicological effects. The broader group of dioxins, including 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD), has been associated with various environmental and health-related studies due to their formation as byproducts in industrial processes and their high toxicity.
Environmental Contamination and Toxicity : Studies on dioxins have focused on their environmental contamination, especially due to industrial activities and the use of chlorinated phenols. TCDD, the most studied congener, has been identified as a potent toxicant affecting multiple biological systems. Research has highlighted the need for understanding the bioavailability of dioxins in soil and their potential for causing acute toxicity in sensitive species (Umbreit et al., 1986; Harris et al., 1973).
Mechanism of Action and Health Effects : The mechanism of action of dioxins involves binding to the aryl hydrocarbon receptor (AhR), leading to altered gene expression. This interaction is crucial for understanding both the toxicological effects and potential therapeutic applications of dioxins. Research on dioxins' effects on gene expression has provided insights into their role in carcinogenesis, reproductive toxicity, and developmental defects (Andersen et al., 1993; King-Heiden et al., 2012).
Analytical Detection and Risk Assessment : Significant advancements have been made in the analytical detection of dioxins in environmental samples, facilitating the assessment of their risk to human health and the environment. Techniques like mass spectrometry have been essential in detecting low levels of dioxins, crucial for monitoring environmental exposure and implementing regulatory measures (Cairns et al., 1980).
Bioremediation Potential : The development of enzymes capable of metabolizing dioxins like TCDD opens new avenues for bioremediation strategies. Modifying enzymes through site-directed mutagenesis to enhance their ability to degrade dioxins could provide a means to mitigate environmental contamination (Shinkyo et al., 2003).
Mechanism of Action
Target of Action
The primary target of 1,7,8-Trichlorodibenzo-p-dioxin is the aryl hydrocarbon receptor (AhR) . This receptor is a transcription factor present in all cells and plays a crucial role in the regulation of eukaryotic gene expression . It affects cellular proliferation and differentiation in target tissues .
Pharmacokinetics
It is known that the compound is a persistent organic pollutant .
Result of Action
The result of this compound’s action is a change in gene expression . This may result from the direct interaction of the Ah receptor and its heterodimer-forming partner, the aryl hydrocarbon receptor nuclear translocator, with gene regulatory elements or the initiation of a phosphorylation/dephosphorylation cascade that subsequently activates other transcription factors .
Action Environment
This compound is a persistent organic pollutant, meaning it can remain in the environment for a long time . It is formed as a by-product from the manufacture of organochlorides, the bleaching of paper, chlorination by waste and drinking water treatment plants, municipal solid waste and industrial incinerators, and natural sources such as volcanoes and forest fires . These environmental factors can influence the compound’s action, efficacy, and stability .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
1,7,8-Trichlorodibenzo-p-dioxin activates the expression of multiple phase I and II xenobiotic chemical metabolizing enzyme genes (such as the CYP1A1 gene) . It mediates biochemical and toxic effects of halogenated aromatic hydrocarbons .
Cellular Effects
This compound has been found to interact with the estrogen receptor . This interaction plays a role in the regulation of eukaryotic gene expression and affects cellular proliferation and differentiation in target tissues .
Molecular Mechanism
The molecular mechanism of this compound involves its role as a ligand-activated transcriptional activator . It binds to the XRE promoter region of genes it activates .
properties
IUPAC Name |
1,7,8-trichlorodibenzo-p-dioxin | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H5Cl3O2/c13-6-2-1-3-9-12(6)17-11-5-8(15)7(14)4-10(11)16-9/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXPWNYXJJDQHBO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)Cl)OC3=CC(=C(C=C3O2)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H5Cl3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901002600 | |
Record name | 1,7,8-Trichlorooxanthrene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901002600 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
82306-65-8 | |
Record name | 1,7,8-Trichlorodibenzo-p-dioxin | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0082306658 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,7,8-Trichlorooxanthrene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901002600 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,7,8-TRICHLORODIBENZO-P-DIOXIN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/64N10FV9M3 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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